Cas no 1261906-15-3 (6-(2-Fluoro-5-methylphenyl)nicotinic acid)

6-(2-Fluoro-5-methylphenyl)nicotinic acid structure
1261906-15-3 structure
Product Name:6-(2-Fluoro-5-methylphenyl)nicotinic acid
CAS No:1261906-15-3
MF:C13H10FNO2
MW:231.222406864166
CID:2762588
PubChem ID:53222817
Update Time:2025-04-21

6-(2-Fluoro-5-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18316991
    • 1261906-15-3
    • 6-(2-Fluoro-5-methylphenyl)nicotinic acid, 95%
    • 6-(2-FLUORO-5-METHYLPHENYL)NICOTINIC ACID
    • DTXSID50687163
    • 6-(2-Fluoro-5-methylphenyl)nicotinic acid
    • Inchi: 1S/C13H10FNO2/c1-8-2-4-11(14)10(6-8)12-5-3-9(7-15-12)13(16)17/h2-7H,1H3,(H,16,17)
    • InChI Key: WOEKXGCMZALCQM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C)=CC=1C1C=CC(C(=O)O)=CN=1

Computed Properties

  • Exact Mass: 231.06955672Da
  • Monoisotopic Mass: 231.06955672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.2Ų
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.